2-(3,4-Dimethoxyphenethyl)-7-[4-(methylsulfanyl)phenyl][1,2,4]triazolo[1,5-a]pyrimidine

Specification

• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethyl]-7-(4-methylsulfanylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C22H22N4O2S/c1-27-19-10-4-15(14-20(19)28-2)5-11-21-24-22-23-13-12-18(26(22)25-21)16-6-8-17(29-3)9-7-16/h4,6-10,12-14H,5,11H2,1-3H3
• Standard InChI Key: KJIFWFSZXKGLED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC2=NN3C(=CC=NC3=N2)C4=CC=C(C=C4)SC)OC

Introduction

2-(3,4-Dimethoxyphenethyl)-7-[4-(methylsulfanyl)phenyl]124triazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the class of triazolo-pyrimidines. These compounds are characterized by a fused triazole and pyrimidine core, which is further functionalized with substituents like methoxy and methylsulfanyl groups. Such structural features make this compound a subject of interest in medicinal chemistry due to its potential biological activities, including anti-cancer and anti-inflammatory properties.

Synthesis

The synthesis of 2-(3,4-Dimethoxyphenethyl)-7-[4-(methylsulfanyl)phenyl]triazolo[1,5-a]pyrimidine typically involves multi-step reactions:

• Base Compound Preparation: The triazolo-pyrimidine core is constructed through cyclization reactions involving hydrazine derivatives and pyrimidine precursors.

• Functionalization:

  • Introduction of the 3,4-dimethoxyphenethyl group via alkylation or condensation reactions.

  • Attachment of the 4-(methylsulfanyl)phenyl group through nucleophilic substitution or coupling reactions.

• Purification and Characterization: Techniques like recrystallization or chromatography are employed to purify the compound. Structural confirmation is achieved using methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Mechanism of Action:

Compounds within the triazolo-pyrimidine family often exhibit bioactivity by interacting with specific biological targets such as enzymes or receptors. The presence of methoxy and methylsulfanyl groups enhances binding affinity through hydrophobic interactions and hydrogen bonding.

Potential Applications:

• Anti-Cancer Activity: Derivatives of triazolo-pyrimidines have demonstrated cytotoxicity against various cancer cell lines by inhibiting key signaling pathways.

• Anti-Inflammatory Properties: These compounds may modulate inflammatory responses by targeting enzymes involved in prostaglandin synthesis.

• Antiviral Potential: Similar compounds have shown activity against RNA-dependent RNA polymerase in influenza viruses.

Chemical Reactivity

The functional groups in this compound influence its chemical reactivity:

• The methoxy groups enhance electron density on the aromatic ring, making it more reactive toward electrophilic substitution.

• The methylsulfanyl group provides opportunities for oxidation or nucleophilic attack.

Such reactivity can be exploited to develop derivatives with improved pharmacokinetic or pharmacodynamic properties.

Research Findings

Studies on related compounds highlight their pharmacological potential:

• Triazolo-pyrimidines have been identified as inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), which plays a role in angiogenesis and tumor growth.

• Modifications to the triazole or pyrimidine rings can significantly alter biological activity, emphasizing the importance of structure-activity relationships (SAR).